Cas no 64241-78-7 (3-Methoxy-2,2-dimethylpropanoic acid)

3-Methoxy-2,2-dimethylpropanoic acid is a branched-chain carboxylic acid featuring a methoxy substituent, which imparts unique steric and electronic properties. Its structure, characterized by the 2,2-dimethyl and 3-methoxy groups, enhances stability and influences reactivity, making it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of esters, amides, and other derivatives, where its hindered structure can modulate reaction pathways. Its methoxy group also offers potential for further functionalization. The acid’s well-defined molecular architecture ensures consistent performance in pharmaceutical, agrochemical, and specialty chemical applications, where precise control over reactivity and solubility is required.
3-Methoxy-2,2-dimethylpropanoic acid structure
64241-78-7 structure
Product Name:3-Methoxy-2,2-dimethylpropanoic acid
CAS No:64241-78-7
MF:C6H12O3
MW:132.157682418823
MDL:MFCD10686629
CID:511467
PubChem ID:3017506
Update Time:2025-06-08

3-Methoxy-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-2,2-dimethylpropanoic acid
    • Propanoic acid,3-methoxy-2,2-dimethyl-
    • 2-methoxymethyl-2-methylpropionic acid
    • 2-methyl-2-methoxymethylpropionic acid
    • 3-Methoxy-2,2-dimethylpropionic acid
    • 3-Methoxy-2,2-dimethyl-propionsaeure
    • 3-Methoxypivalic acid
    • EINECS 264-749-7
    • methoxypivalic acid
    • MDL: MFCD10686629
    • Inchi: 1S/C6H12O3/c1-6(2,4-9-3)5(7)8/h4H2,1-3H3,(H,7,8)
    • InChI Key: FLFLSQGRBROAPA-UHFFFAOYSA-N
    • SMILES: O(C)CC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 132.07900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3

Experimental Properties

  • Boiling Point: 199.3 ℃ at 760 mmHg
  • PSA: 46.53000
  • LogP: 0.74360

3-Methoxy-2,2-dimethylpropanoic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

3-Methoxy-2,2-dimethylpropanoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Methoxy-2,2-dimethylpropanoic acid Pricemore >>

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